1-(4-Chloro-3-(trifluoromethyl)phenyl)-3-(2-((5-(pyrrolidin-1-yl)pyridazin-3-yl)amino)ethyl)urea

• IUPAC Name: 1-[4-chloro-3-(trifluoromethyl)phenyl]-3-[2-[(5-pyrrolidin-1-ylpyridazin-3-yl)amino]ethyl]urea
• InChI: InChI=1S/C18H20ClF3N6O/c19-15-4-3-12(9-14(15)18(20,21)22)26-17(29)24-6-5-23-16-10-13(11-25-27-16)28-7-1-2-8-28/h3-4,9-11H,1-2,5-8H2,(H,23,27)(H2,24,26,29)
• InChI Key: QOSPGZMPSGJDNL-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=CC(=NN=C2)NCCNC(=O)NC3=CC(=C(C=C3)Cl)C(F)(F)F
• Molecular Formula: C18H20ClF3N6O
• Molecular Weight: 428.8 g/mol

Description

1-(4-Chloro-3-(trifluoromethyl)phenyl)-3-(2-((5-(pyrrolidin-1-yl)pyridazin-3-yl)amino)ethyl)urea is a useful research compound. Its molecular formula is C18H20ClF3N6O and its molecular weight is 428.84. The purity is usually 95%.
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Scientific Research Applications

Hydrogen Bonding Studies

Research indicates the significance of studying the association of urea derivatives with hydrogen bonding counterparts to understand the substituent effect on complexation. Such studies are crucial for the design of molecular complexes with desired chemical properties. The association of urea derivatives with benzoates and 2-amino-1,8-naphthyridines, for example, provides insights into the classical substituent effect on association, highlighting the importance of intramolecular hydrogen bonding in complex formation (Ośmiałowski et al., 2013).

Antioxidant Activity

Urea derivatives have been evaluated for their potential antioxidant activity. The synthesis and evaluation of certain urea derivatives have shown that these compounds can exhibit significant antioxidant properties. Such activities are crucial for the development of new therapeutic agents with potential applications in treating diseases caused by oxidative stress (George et al., 2010).

Antibacterial Agents

The synthesis of novel heterocyclic compounds containing a sulfonamido moiety, which includes urea derivatives, has shown promising results as antibacterial agents. These compounds have been tested for antibacterial activity, with several demonstrating high effectiveness against various bacterial strains. Such research is fundamental for the development of new antibiotics in response to the increasing resistance to existing drugs (Azab et al., 2013).